(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[2-(7-methoxy-2-oxochromen-4-yl)acetyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]-6-(2,4-dinitroanilino)hexanoic acid

Specification

• Molecular Formula: C51H67N11O21
• Molecular Weight: 1170.1 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[2-(7-methoxy-2-oxochromen-4-yl)acetyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]-6-(2,4-dinitroanilino)hexanoic acid
• Standard InChI: InChI=1S/C51H67N11O21/c1-24(2)17-34(57-49(74)35(22-39(52)63)59-50(75)44(25(3)4)60-40(64)18-27-19-43(69)83-38-21-29(82-6)11-12-30(27)38)48(73)58-36(23-42(67)68)47(72)54-26(5)45(70)55-32(14-15-41(65)66)46(71)56-33(51(76)77)9-7-8-16-53-31-13-10-28(61(78)79)20-37(31)62(80)81/h10-13,19-21,24-26,32-36,44,53H,7-9,14-18,22-23H2,1-6H3,(H2,52,63)(H,54,72)(H,55,70)(H,56,71)(H,57,74)(H,58,73)(H,59,75)(H,60,64)(H,65,66)(H,67,68)(H,76,77)/t26-,32-,33-,34-,35-,36-,44-/m0/s1
• Standard InChI Key: XQHRBDGQQWILCS-PPHRVNAPSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](C(C)C)NC(=O)CC2=CC(=O)OC3=C2C=CC(=C3)OC
• Canonical SMILES: CC(C)CC(C(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(C(C)C)NC(=O)CC2=CC(=O)OC3=C2C=CC(=C3)OC

Introduction

Structural Characterization

Core Architecture and Functional Domains

The compound features a hexanoic acid backbone modified with six nested acylated amino acid residues, terminating in a 2,4-dinitroanilino group. Key structural elements include:

• N-terminal coumarin conjugate: The 7-methoxy-2-oxochromen-4-yl acetyl group introduces a planar aromatic system with potential fluorescence properties. Methoxy and ketone substituents at positions 7 and 2 respectively enhance electron delocalization, which may influence photochemical behavior.

• Central peptide-like chain: Sequential L-configuration (2S) amino acids—including 3-methylbutanoyl, 4-oxobutanoyl, and 4-methylpentanoyl residues—create a stereochemically constrained scaffold. The 3-carboxypropanoyl and 4-carboxybutanoyl units provide anionizable carboxylates, suggesting pH-dependent solubility.

• C-terminal nitroaromatic system: The 2,4-dinitroaniline group contributes strong electron-withdrawing character, likely reducing nucleophilicity at the aniline nitrogen while increasing electrophilicity at aromatic carbons.

Table 1: Key Functional Groups and Properties

Functional Group	Position	Role/Property
7-Methoxy-2-oxochromen-4-yl acetyl	N-terminal	UV absorption, potential fluorescence
L-α-Amino acid residues (6×)	Mid-chain	Stereochemical control, H-bond donor
Carboxylic acids (3×)	Mid-chain	pH-dependent solubility, metal chelation
2,4-Dinitroanilino	C-terminal	Electron deficiency, redox activity

Synthesis and Stability Considerations

Retrosynthetic Analysis

While explicit synthetic routes are undisclosed, retrosynthetic cleavage suggests modular assembly via:

• Coumarin-acetyl segment preparation: Methoxylation and ketonization of 4-hydroxycoumarin followed by acetylation.

• Peptide chain elongation: Iterative coupling using Fmoc/t-Bu solid-phase peptide synthesis (SPPS) for the (2S)-configured residues. The 4-oxobutanoyl unit may derive from aspartic acid oxidation.

• Nitroaniline conjugation: Mitsunobu or Ullmann-type coupling to attach 2,4-dinitroaniline to the hexanoic acid terminus.

Degradation Pathways

Predominant instability arises from:

• Hydrolysis: Susceptibility of amide bonds (pH-dependent) and the oxochromenone ketone to nucleophilic attack.

• Photodegradation: Nitro groups and coumarin chromophore may facilitate radical formation under UV/visible light.

Physicochemical Properties

Solubility and Partitioning

• Aqueous solubility: Limited (<1 mg/mL) due to high molecular weight (1170.1 g/mol) and hydrophobic residues (4-methylpentanoyl, 3-methylbutanoyl). Carboxylic acids (pKa ~4-5) enhance solubility above pH 6.

• logP: Estimated at 2.8 (ChemAxon), indicating moderate lipophilicity despite polar groups.

Spectral Characteristics

Though Raman/IR data are unavailable in public libraries, predicted features include:

• UV-Vis: λmax ≈ 320 nm (coumarin π→π*) and 410 nm (nitroaniline n→π*).

• NMR: Complex splitting patterns from 11 nonequivalent nitrogen environments and 51 carbons.